4-Methylsulfinylaniline

• IUPAC Name: 4-methylsulfinylaniline
• InChI: InChI=1S/C7H9NOS/c1-10(9)7-4-2-6(8)3-5-7/h2-5H,8H2,1H3
• InChI Key: SULNLNVYOGZGNK-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)C1=CC=C(C=C1)N
• Molecular Formula: C7H9NOS
• Molecular Weight: 155.22 g/mol
• CAS RN: 22865-62-9

Description

4-Methylsulfinylaniline (4-MSA) is an organic compound that is used in a variety of scientific research applications. It is a derivative of aniline, a colorless and odorless aromatic amine. 4-MSA is a versatile compound that can be used for a variety of purposes, including the synthesis of other compounds, as well as for its biochemical and physiological effects.

Scientific Research Applications

Materials Science

• Metal–Organic Gels : 4-methanesulfinylaniline could be explored in the development of metal–organic gels. . .

Synthesis routes and methods I

Procedure details

20 g (143.66 mmol) of 4-methylthioaniline was placed in a flask and dissolved in 660 mL of CH2Cl2. The solution was cooled to 0° C. and 35.42 g (143.66 mmol) of m-chloroperbenzoic acid was added. The mixture was stirred for 3 h at room temperature and poured into CHCl3. It was then washed with saturated NaHCO3 solution, dried over MgSO4 and the solvent was removed, yielding a crude product that was purified by chromatography on silica gel, using MeOH/EtOAc/hexane mixtures of increasing polarity as eluent. The title compound of the example was obtained as a white solid (17.84 g, 80%).

Synthesis routes and methods II

Procedure details

Following a similar procedure to that described in reference example 1, but starting from 4-methylthioaniline and using 1 equivalent of m-chloroperbenzoic acid, the title compound of the example was obtained as a white solid (80% yield).